Cas no 3411-37-8 (5-Hydroxymatrine)

• Product Name: 5-Hydroxymatrine
• CAS No: 3411-37-8
• MF: C₁₅H₂₄N₂O₂
• MW: 264.363264083862
• CID: 1080965
• PubChem ID: 3083801
• Update Time: 2025-10-29

5-Hydroxymatrine Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxymatrine
• Sophoranol
• 5-Hydroxymatridine-15-one
• 5α-Hydroxymatridin-15-one
• (+)-sophoranol
• (6xi,7xi,11xi)-5-hydroxymatridin-15-one
• 1H,5H,10H-dipyrido[2,1-f:3',2',1'-ij][1,6]naphthyridin-10-one, dodecahydro-7a-hydroxy-, (7aR,13aR,13bR,13cR)-
• Matridin-15-one, 5-hydroxy-
• 5-Hydroxymatridin-15-one
• CHEMBL3590537
• FS-8019
• AKOS040760715
• Q27151403
• (1R,2R,9R,17R)-9-hydroxy-7,13-diazatetracyclo[7.7.1.0?,?.0??,??]heptadecan-6-one
• CS-0090291
• SCHEMBL564487
• C17069
• (7AR,13aR,13bR,13cR)-dodecahydro-7a-hydroxy-1H,5H,10H-dipyrido[2,1-f:3 inverted exclamation marka,2 inverted exclamation marka,1 inverted exclamation marka-ij][1,6]naphthyridin-10-one
• CHEBI:80905
• 3411-37-8
• HY-126033
• DTXSID10955653
• (9R)-9-Hydroxy-7,13-diazatetracyclo[7.7.1.02,7.013,17]heptadecan-6-one
• DA-58004
• 5-Hydroxy-matridin-15-one; Sophoranol; (+)-5a-Hydroxymatrine; (+)-Sophoranol; [7aR-(7aa,13ass,13ba,13ca)]-Dodecahydro-7a-hydroxy-1H,5H,10H-dipyrido[2,1-f:3',2',1'-ij][1,6]naphthyridin-10-one
• (1R,2R,9R,17R)-9-hydroxy-7,13-diazatetracyclo[7.7.1.02,7.013,17]heptadecan-6-one

• Inchi： 1S/C15H24N2O2/c18-13-6-1-5-12-11-4-2-8-16-9-3-7-15(19,14(11)16)10-17(12)13/h11-12,14,19H,1-10H2/t11-,12-,14-,15-/m1/s1
• InChI Key： VQYBAEAOOJBSTR-QHSBEEBCSA-N
• SMILES： O[C@]12CCCN3CCC[C@H]([C@H]4CCCC(N4C1)=O)[C@@H]32

Computed Properties

• Exact Mass: 264.18392
• Monoisotopic Mass: 264.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų
• XLogP3: 0.5

Experimental Properties

• Color/Form: Cryst.
• Density: 1.25
• Melting Point: 169-170 ºC
• Boiling Point: 437.6±45.0 °C at 760 mmHg
• Flash Point: 218.5±28.7 °C
• Refractive Index: 1.606
• PSA: 43.78
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

5-Hydroxymatrine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Matrine alkaloids

Additional information on 5-Hydroxymatrine

5-Hydroxymatrine (CAS No. 3411-37-8): A Comprehensive Overview of Its Chemical Profile and Emerging Therapeutic Applications

5-Hydroxymatrine, a naturally occurring alkaloid derived from the roots of Chinese bellflower (Aristolochia species), is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. With the CAS number CAS No. 3411-37-8, this molecule has garnered attention for its diverse biological activities and potential therapeutic applications. This article provides an in-depth exploration of the chemical properties, pharmacological effects, and recent advancements in the research of 5-Hydroxymatrine.

The chemical structure of 5-Hydroxymatrine is characterized by its triterpenoid backbone and hydroxyl functional groups, which contribute to its unique pharmacological profile. As a derivative of matrine, another well-studied alkaloid from the same plant source, 5-Hydroxymatrine inherits certain properties while also exhibiting distinct characteristics that make it a promising candidate for drug development. The presence of multiple hydroxyl groups enhances its solubility in water, making it more amenable for formulation into various pharmaceutical delivery systems.

Recent studies have highlighted the anti-inflammatory, antioxidant, and anticancer properties of 5-Hydroxymatrine. Its ability to modulate inflammatory pathways has been particularly well-documented, with research suggesting that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential therapeutic agent for conditions involving chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 5-Hydroxymatrine has shown significant promise in cancer research. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those derived from breast, liver, and colon cancers. The mechanism behind this effect appears to involve the activation of caspase-dependent and caspase-independent pathways, leading to the programmed death of cancer cells. Furthermore, 5-Hydroxymatrine has been observed to suppress tumor growth and metastasis in animal models, suggesting its potential as a chemotherapeutic adjuvant.

The antioxidant properties of 5-Hydroxymatrine are another area of active investigation. Reactive oxygen species (ROS) are known to contribute to oxidative stress, which is implicated in various pathological conditions such as neurodegenerative diseases and cardiovascular disorders. By scavenging ROS and inhibiting the activity of enzymes like lipoxygenase and cyclooxygenase, 5-Hydroxymatrine helps mitigate oxidative damage and protect cells from oxidative stress-induced injury.

From a pharmacokinetic perspective, 5-Hydroxymatrine exhibits moderate bioavailability following oral administration. Its solubility in water allows for easy formulation into oral dosage forms such as tablets and capsules. However, its metabolic stability is relatively low, necessitating further research into methods to enhance its bioavailability and prolong its therapeutic effects. Nanotechnology-based drug delivery systems have emerged as a promising approach to improve the pharmacokinetic profile of 5-Hydroxymatrine.

The safety profile of 5-Hydroxymatrine has been evaluated in several clinical trials conducted in China. These studies have reported that the compound is generally well-tolerated at therapeutic doses, with mild to moderate side effects such as nausea and dizziness being the most commonly observed adverse reactions. Long-term studies are needed to fully assess the safety and efficacy of 5-Hydroxymatrine in diverse patient populations.

In conclusion, 5-Hydroxymatrine (CAS No. 3411-37-8) is a multifaceted compound with significant therapeutic potential across multiple disease areas. Its anti-inflammatory, anticancer, and antioxidant properties make it an attractive candidate for further clinical development. Ongoing research aims to optimize its pharmacokinetic profile and explore novel delivery systems to enhance its therapeutic efficacy. As our understanding of its mechanisms of action continues to evolve, 5-Hydroxymatrine is poised to play an increasingly important role in modern medicine.